Cas no 1803985-09-2 (3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1803985-09-2
• MF: C₇H₅F₃N₄O₃S
• MW: 282.199809789658
• CID: 4910514
• Update Time: 2025-05-20

3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C7H5F3N4O3S/c8-7(9,10)17-5-4(12)1-3(2-11)6(14-5)18(13,15)16/h1H,12H2,(H2,13,15,16)
• InChI Key： BKIMCRBUOVPWPB-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=CC(=C(N=1)OC(F)(F)F)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 0.3
• Topological Polar Surface Area: 141

Additional information on 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-sulfonamide

Comprehensive Overview of 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1803985-09-2)

The compound 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1803985-09-2) is a highly specialized pyridine derivative with a unique molecular structure that combines amino, cyano, trifluoromethoxy, and sulfonamide functional groups. This combination of substituents makes it a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science, particularly in the development of small-molecule inhibitors and fluorinated compounds.

One of the key features of 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-sulfonamide is its trifluoromethoxy group, which enhances its lipophilicity and metabolic stability. This property is particularly valuable in medicinal chemistry, where fluorinated compounds are often used to improve the bioavailability and efficacy of therapeutic agents. The presence of the sulfonamide moiety further expands its utility, as sulfonamides are known for their broad biological activity, including antimicrobial and anti-inflammatory effects. These characteristics make CAS No. 1803985-09-2 a promising candidate for the development of new drugs targeting infectious diseases and chronic inflammatory conditions.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by advancements in precision medicine and sustainable agriculture. The compound’s cyano group adds another layer of functionality, enabling further chemical modifications such as cyclization or coupling reactions. This versatility has caught the attention of synthetic chemists and material scientists alike, who are exploring its use in heterocyclic chemistry and polymer science. Additionally, its potential role in catalysis and ligand design is under investigation, with preliminary studies suggesting it could serve as a building block for metal-organic frameworks (MOFs).

From an industrial perspective, the scalability of synthesizing 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-sulfonamide is a critical factor. Recent innovations in green chemistry have led to more efficient and environmentally friendly production methods, reducing the reliance on hazardous reagents. This aligns with the growing emphasis on sustainable chemical processes and circular economy principles. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial clients.

The compound’s relevance extends to the field of computational chemistry, where researchers use molecular docking and quantum mechanical calculations to predict its interactions with biological targets. Such studies are essential for accelerating drug discovery pipelines and reducing the time-to-market for new therapeutics. Furthermore, the rise of artificial intelligence (AI) in chemistry has enabled more precise predictions of its physicochemical properties, opening new avenues for its application in high-throughput screening and virtual compound libraries.

In summary, 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1803985-09-2) represents a cutting-edge compound with multifaceted applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and adaptability make it a valuable asset for researchers and industries striving to innovate in life sciences and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.